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Compound of Interest

Compound Name: Methylhydroquinone

Cat. No.: B043894 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

methylhydroquinone (also known as 2-methylhydroquinone or toluhydroquinone) in a range

of aqueous and organic solvents. This document is intended to be a valuable resource for

researchers, scientists, and professionals in drug development and other fields where the

dissolution of methylhydroquinone is a critical parameter. The information compiled herein

includes quantitative solubility data, detailed experimental protocols for solubility determination,

and a visual representation of the experimental workflow.

Introduction to Methylhydroquinone
Methylhydroquinone is an organic compound with the chemical formula C₇H₈O₂. It is a

derivative of hydroquinone with a methyl group substituted on the benzene ring. It presents as

a white to off-white crystalline solid and is utilized in various industrial applications, including as

a polymerization inhibitor, antioxidant, and intermediate in the synthesis of pharmaceuticals

and other organic compounds. A thorough understanding of its solubility characteristics is

essential for its effective application in these areas.

Quantitative Solubility Data
The solubility of methylhydroquinone is influenced by the nature of the solvent, temperature,

and pH. The following tables summarize the available quantitative solubility data in various

solvents.
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Table 1: Solubility of Methylhydroquinone in Water

Temperature (°C) Solubility (g/L) Method Reference

20 75.4
OECD Test Guideline

105
[1]

25 77 Not Specified
[2][3][4][5][6][7][8][9]

[10]

25 8 ( g/100g ) Not Specified [11]

Table 2: Solubility of Methylhydroquinone in Organic Solvents at 25°C

Solvent Chemical Formula Solubility ( g/100g )

Acetone C₃H₆O 98

Ethyl acetate C₄H₈O₂ 38

Ethyl alcohol C₂H₅OH >10 (soluble)

Data for Table 2 was sourced from a technical data sheet by Unilong Industry Co., Ltd[11].

Table 3: Qualitative Solubility of Methylhydroquinone in Various Solvents

Solvent Solubility

Ether Soluble[12][13]

Benzene Soluble[14]

Chloroform Soluble[12][14]

Hexane Insoluble

Experimental Protocols for Solubility Determination
The determination of solubility is a fundamental experimental procedure in chemistry. The

following sections detail the methodologies commonly employed for measuring the solubility of
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compounds like methylhydroquinone.

OECD Test Guideline 105: Water Solubility
For determining the solubility of substances in water, the OECD Guideline 105 is a widely

accepted standard. It describes two primary methods: the Column Elution Method and the

Flask Method.

3.1.1. Flask Method

This method is suitable for substances with a solubility of 10 mg/L or higher and is the more

common approach for moderately soluble compounds like methylhydroquinone.

Principle: A supersaturated solution of the substance in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of the dissolved substance in the

aqueous phase is then determined after separation of the undissolved solid.

Apparatus:

Constant temperature bath or shaker.

Flasks with stoppers.

Centrifuge or filtration apparatus.

Analytical instrument for concentration measurement (e.g., HPLC, UV-Vis

spectrophotometer, GC).

Procedure:

An excess amount of methylhydroquinone is added to a known volume of water in a

flask.

The flask is agitated in a constant temperature bath to facilitate the dissolution and reach

equilibrium. The equilibration time can vary and should be determined experimentally

(typically 24-48 hours).
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After equilibration, the suspension is allowed to settle, or the undissolved solid is

separated by centrifugation or filtration. Care must be taken to avoid temperature changes

during this step.

An aliquot of the clear supernatant is carefully removed.

The concentration of methylhydroquinone in the aliquot is determined using a suitable

and validated analytical method.

3.1.2. Column Elution Method

This method is generally used for substances with low solubility (less than 10 mg/L).

Shake-Flask Method for Organic Solvents
A common and straightforward method for determining the solubility of a solid in an organic

solvent is the shake-flask method.

Principle: Similar to the flask method for water solubility, an excess of the solid solute is

equilibrated with the solvent at a constant temperature.

Procedure:

Add an excess amount of methylhydroquinone to a vial or flask containing the organic

solvent of interest.

Seal the container to prevent solvent evaporation.

Agitate the mixture at a constant temperature using a shaker or magnetic stirrer until

equilibrium is reached.

Separate the undissolved solid from the solution by filtration or centrifugation.

Dilute a known volume of the saturated solution with a suitable solvent.

Analyze the concentration of methylhydroquinone in the diluted solution using an

appropriate analytical technique (e.g., HPLC, UV-Vis spectroscopy, or gravimetric analysis

after solvent evaporation).
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Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of

methylhydroquinone solubility using the shake-flask method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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